Cas no 1823332-44-0 (1-[(2-Aminoethyl)sulfanyl]-4-iodobenzene)

• Product Name: 1-[(2-Aminoethyl)sulfanyl]-4-iodobenzene
• CAS No: 1823332-44-0
• MF: C₈H₁₀INS
• MW: 279.141172885895
• CID: 5704055
• PubChem ID: 86775747
• Update Time: 2025-06-08

1-[(2-Aminoethyl)sulfanyl]-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 2-[(4-iodophenyl)sulfanyl]ethan-1-amine
• 1-[(2-Aminoethyl)sulfanyl]-4-iodobenzene
• EN300-183751
• 1823332-44-0
• Ethanamine, 2-[(4-iodophenyl)thio]-

• Inchi： 1S/C8H10INS/c9-7-1-3-8(4-2-7)11-6-5-10/h1-4H,5-6,10H2
• InChI Key： TXVXTIGZFUDEBS-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)SCCN

Computed Properties

• Exact Mass: 278.95787g/mol
• Monoisotopic Mass: 278.95787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• Boiling Point: 324.3±27.0 °C(Predicted)
• pka: 8.68±0.10(Predicted)

Additional information on 1-[(2-Aminoethyl)sulfanyl]-4-iodobenzene

Recent Advances in the Study of 1-[(2-Aminoethyl)sulfanyl]-4-iodobenzene (CAS: 1823332-44-0) in Chemical Biology and Pharmaceutical Research

The compound 1-[(2-Aminoethyl)sulfanyl]-4-iodobenzene (CAS: 1823332-44-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1-[(2-Aminoethyl)sulfanyl]-4-iodobenzene as a versatile building block in medicinal chemistry. Its structure, featuring an aminoethylsulfanyl group and an iodobenzene moiety, makes it an attractive candidate for the development of novel bioactive molecules. Researchers have successfully utilized this compound in the synthesis of various derivatives, which have shown promising activity in targeting specific biological pathways, including those involved in cancer and infectious diseases.

One of the key advancements in this area is the application of 1-[(2-Aminoethyl)sulfanyl]-4-iodobenzene in the design of small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against certain kinases, which are critical targets in oncology. The study employed a combination of computational modeling and biochemical assays to elucidate the binding mechanisms and optimize the compound's efficacy.

In addition to its role in kinase inhibition, 1-[(2-Aminoethyl)sulfanyl]-4-iodobenzene has also been explored for its potential in radiopharmaceutical applications. The iodine atom in its structure allows for easy radiolabeling, making it a valuable tool for imaging and diagnostic purposes. Recent preclinical studies have shown that radiolabeled derivatives of this compound can effectively target tumor tissues, providing a non-invasive method for cancer detection and monitoring.

Despite these promising developments, challenges remain in the optimization of 1-[(2-Aminoethyl)sulfanyl]-4-iodobenzene-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to enhance the compound's pharmacokinetic and pharmacodynamic properties.

In conclusion, 1-[(2-Aminoethyl)sulfanyl]-4-iodobenzene (CAS: 1823332-44-0) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to radiopharmaceutical development, underscore its potential as a valuable tool in drug discovery. Future research should aim to overcome existing challenges and explore new therapeutic avenues for this compound, paving the way for its translation into clinical applications.